Cas no 559062-83-8 (ethyl cis-4-phenyl-2-butenoate)

Ethyl cis-4-phenyl-2-butenoate is a chiral ester compound characterized by its cis-configuration and aromatic phenyl group. This unsaturated ester serves as a valuable intermediate in organic synthesis, particularly in the production of fine chemicals and pharmaceuticals. Its rigid cis-alkene structure enhances stereoselectivity in reactions, making it useful for asymmetric synthesis. The compound exhibits good thermal stability and moderate polarity, facilitating purification processes. It's commonly employed in Michael additions, cyclization reactions, and as a building block for complex molecular architectures. The phenyl group contributes to π-π stacking interactions, which can be leveraged in catalyst design. This ester demonstrates improved solubility in organic solvents compared to its trans-isomer, offering advantages in reaction homogeneity.

ethyl cis-4-phenyl-2-butenoate structure

559062-83-8 structure

Product Name:ethyl cis-4-phenyl-2-butenoate

CAS No:559062-83-8

MF:C₁₂H₁₄O₂

MW:190.238363742828

MDL:MFCD08435996

CID:944673

PubChem ID:11298438

Update Time:2025-07-02

ethyl cis-4-phenyl-2-butenoate Chemical and Physical Properties

Names and Identifiers

- ethyl cis-4-phenyl-2-butenoate
- 3,7-Nonadienoic acid,4,8-dimethyl-,ethyl ester
- (Z)-Ethyl 4-phenylbut-2-enoate
- 54966-42-6
- NSC128219
- 559062-83-8
- C12H14O2
- MFCD08435996
- ethyl 4-phenylbut-2-enoate
- AKOS027382771
- NSC-128219
- AS-37798
- A1-50276
- 4-Phenyl-but-2-enoic acid ethyl ester
- ethyl (Z)-4-phenylbut-2-enoate
- ETHYL (2Z)-4-PHENYLBUT-2-ENOATE
- MDL： MFCD08435996
- Inchi： 1S/C12H14O2/c1-2-14-12(13)10-6-9-11-7-4-3-5-8-11/h3-8,10H,2,9H2,1H3/b10-6-
- InChI Key： LYZBCBTUPJJIKA-POHAHGRESA-N
- SMILES： O(C(/C=C\CC1C=CC=CC=1)=O)CC

Computed Properties

Exact Mass: 190.09900
Monoisotopic Mass: 190.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.30000
LogP: 2.34840

ethyl cis-4-phenyl-2-butenoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019132796-250mg	Ethyl cis-4-phenyl-2-butenoate	559062-83-8	95%	250mg	$276.74	2023-09-01
Alichem	A019132796-1g	Ethyl cis-4-phenyl-2-butenoate	559062-83-8	95%	1g	$697.68	2023-09-01
TRC	E940198-10mg	Ethyl cis-4-phenyl-2-butenoate	559062-83-8		10mg	$ 50.00	2022-06-05
TRC	E940198-50mg	Ethyl cis-4-phenyl-2-butenoate	559062-83-8		50mg	$ 135.00	2022-06-05
TRC	E940198-100mg	Ethyl cis-4-phenyl-2-butenoate	559062-83-8		100mg	$ 210.00	2022-06-05
Fluorochem	050077-250mg	Ethyl 4-phenylbut-2-enoate	559062-83-8	97%	250mg	￡271.00	2022-03-01
Fluorochem	050077-1g	Ethyl 4-phenylbut-2-enoate	559062-83-8	97%	1g	￡838.00	2022-03-01
abcr	AB284804-25 mg	4-Phenyl-but-2-enoic acid ethyl ester; 97%	559062-83-8		25mg	€171.90	2022-06-02
abcr	AB284804-100 mg	4-Phenyl-but-2-enoic acid ethyl ester; 97%	559062-83-8		100MG	€269.20	2022-06-02
abcr	AB284804-250 mg	4-Phenyl-but-2-enoic acid ethyl ester; 97%	559062-83-8		250MG	€419.60	2022-06-02